Cas no 1361686-77-2 (6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine)
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine
-
- Inchi: 1S/C12H9Cl2NO/c1-7-11(16)6-5-10(15-7)12-8(13)3-2-4-9(12)14/h2-6,16H,1H3
- InChI Key: FEXSZFUNSGOBQP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=CC(=C(C)N=1)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 229
- XLogP3: 3.8
- Topological Polar Surface Area: 33.1
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002647-250mg |
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine |
1361686-77-2 | 97% | 250mg |
707.20 USD | 2021-06-09 | |
| Alichem | A024002647-500mg |
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine |
1361686-77-2 | 97% | 500mg |
931.00 USD | 2021-06-09 | |
| Alichem | A024002647-1g |
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine |
1361686-77-2 | 97% | 1g |
1,646.40 USD | 2021-06-09 |
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine
Introduction to 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361686-77-2)
6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361686-77-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a hydroxyl group, a methyl group, and a dichlorophenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications.
The chemical structure of 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine can be represented as follows: C14H10Cl2NO. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological interactions. The hydroxyl group and the methyl group further modulate its physicochemical properties, such as solubility and lipophilicity, which are crucial for its bioavailability and therapeutic efficacy.
In recent years, extensive research has been conducted to explore the potential applications of 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine effectively reduced the levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.
Beyond its anti-inflammatory properties, 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A notable study published in the Cancer Research journal reported that 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.
The mechanism of action of 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine is multifaceted. It has been shown to interact with multiple cellular targets, including enzymes and receptors involved in inflammation and cancer progression. For example, this compound has been found to inhibit cyclooxygenase (COX) enzymes, which are key players in the synthesis of prostaglandins responsible for inflammation. Additionally, it can modulate the activity of transcription factors such as nuclear factor-kappa B (NF-κB), which plays a central role in regulating gene expression related to inflammation and immune responses.
The pharmacokinetic properties of 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine have also been investigated to ensure its suitability for therapeutic use. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for sustained therapeutic effects. Furthermore, its low toxicity profile makes it a promising candidate for further development as a therapeutic agent.
In conclusion, 6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361686-77-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for the development of novel therapeutics targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in advancing medical treatments.
1361686-77-2 (6-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)